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Compound of Interest

Compound Name: Fmoc-DL-Phe-OH

Cat. No.: B008686

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety data and handling precautions for N-(9-
Fluorenylmethoxycarbonyl)-DL-phenylalanine (Fmoc-DL-Phe-OH). Adherence to these
guidelines is essential for ensuring a safe laboratory environment and maintaining the integrity
of this valuable amino acid derivative used in peptide synthesis.

Compound Identification and Properties

Fmoc-DL-Phe-OH is a derivative of the amino acid phenylalanine, where the amino group is
protected by a fluorenylmethoxycarbonyl (Fmoc) group.[1] This protection is base-labile, a key
feature for its application in solid-phase peptide synthesis.[1]

Table 1: Chemical and Physical Properties of Fmoc-DL-Phe-OH and Related Isomers
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Property Data Source(s)
Chemical Formula C24H21NO4 [2]
Molecular Weight 387.44 g/mol [3]

CAS Number 126727-04-6 [3]
Appearance Beige powder, Solid [3114]
Melting Point 180 - 187 °C [4]

Boiling Point 513.39°C (rough estimate) [4]

Insoluble in water; Soluble in

Solubility polar organic solvents like [1]
DMF and NMP.
2 - 8 °C or -20°C for long-term

Storage Temperature [11[3114]
storage.

Hazard Identification and Classification

While some sources indicate that Fmoc-D-Phe-OH is not a hazardous substance according to
Regulation (EC) No. 1272/2008, other safety data sheets for related compounds suggest
potential hazards.[5] A harmonized classification for Fmoc-DL-Phe-OH is not consistently
available, therefore, it is prudent to handle it with care, assuming the potential for irritation.

Table 2: GHS Hazard Information (Based on available data for related compounds)
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Hazard Hazard Signal ]
Category Pictogram Source(s)
Class Statement Word
Skin H315: GHSO07
Corrosion/Irrit 2 Causes skin Warning (Exclamation [31[6]
ation irritation Mark)
H319:
Serious Eye GHSO07
Causes ] ]
Damage/Eye 2 ) Warning (Exclamation [31[6]
o serious eye
Irritation S Mark)
irritation
Specific
target organ
o H335: May
toxicity — GHSO07
. cause . _
single 3 ] Warning (Exclamation [3][6]
respiratory
exposure o Mark)
_ irritation
(Respiratory
system)
o H302: GHSO07
Acute toxicity, ) ] ]
ol Harmful if Warning (Exclamation [3]
ra
swallowed Mark)

Precautionary Statements:[3][7]
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensure the stability of Fmoc-DL-Phe-OH and
the safety of laboratory personnel.

Engineering Controls
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» Ventilation: Work in a well-ventilated area.[8] Use of a chemical fume hood is recommended,
especially when handling the powder, to minimize inhalation of dust.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Tightly fitting safety goggles or
) glasses conforming to EN166
Eye/Face Protection [516][8]
(EU) or NIOSH (US)

standards.

Chemical-resistant gloves
Skin Protection (inspect before use) and a lab [1][5118]
coat.

Generally not required if
adequate ventilation is
) ) provided. If dust is generated,
Respiratory Protection [4][6]
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

Storage Conditions

o Temperature: Store in a cool, dry place.[1] Recommended storage temperatures are
between 2-8°C, with some suppliers suggesting -20°C for extended periods.[1][3][4]

o Container: Keep the container tightly sealed to prevent moisture absorption.[1][4][8]

e Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[6]

Experimental Protocols: Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed.
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First-Aid Measures

Table 4: First-Aid Procedures

Exposure Route

Procedure

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

(410518l

Skin Contact

Remove contaminated clothing
immediately. Wash the affected
area with soap and plenty of

water.

(410518l

Eye Contact

Rinse cautiously with plenty of
water for at least 15 minutes,
including under the eyelids.
Remove contact lenses if
present and easy to do. Seek

medical attention.

(41618l

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

(4105181

Accidental Release Measures

o Personal Precautions: Avoid dust formation and breathing vapors.[2][4][5] Use appropriate

personal protective equipment.[8]

o Environmental Precautions: Prevent the product from entering drains.[4][5][8]
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o Containment and Cleanup: For small spills, sweep up the material and place it in a suitable,
closed container for disposal.[2][4] For large spills, shovel the material into a suitable
container for disposal according to local regulations.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][5][8]

o Hazardous Decomposition Products: Thermal decomposition may produce oxides of carbon
(CO, CO2) and nitrogen (NOXx).[2]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[518]

Toxicological Information

There is limited specific toxicological data available for Fmoc-DL-Phe-OH. Most safety data
sheets report "no data available" for acute toxicity, skin corrosion/irritation, and other endpoints.
[4] No component of this product at levels greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC.[4][5]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Fmoc-DL-Phe-OH
in a research environment.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-DL-Phe-OH.
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Disposal Considerations

Dispose of unused product and contaminated materials in accordance with local, state, and
federal regulations.[5] It is recommended to consult with a licensed professional waste disposal
service.[5]

This guide is intended to provide a comprehensive overview of the safety and handling of
Fmoc-DL-Phe-OH. It is essential to always consult the most current Safety Data Sheet
provided by your supplier and to be familiar with your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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